Cas no 889948-10-1 (tert-butyl N-[1-(4-aminophenyl)azetidin-3-yl]carbamate)

• Product name: tert-butyl N-[1-(4-aminophenyl)azetidin-3-yl]carbamate
• CAS No: 889948-10-1
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• MDL: MFCD06657372
• CID: 714345
• PubChem ID: 90477298

tert-butyl N-[1-(4-aminophenyl)azetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-(4-aminophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (9CI)
• [1-(4-amino-phenyl)-azetidin-3-yl]-cabamic acid tert-butyl ester
• tert-butyl N-[1-(4-aminophenyl)azetidin-3-yl]carbamate
• 4-[(3-N-Boc-aminoazetidin-1-yl)]aniline
• Carbamic acid, [1-(4-aminophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (9CI)
• CS-0183512
• P18337
• t-Butyl N-[1-(4-aminophenyl)azetidin-3-yl]carbamate
• [1-(4-amino-phenyl)-azetidin-3-yl]-cabamicacidtert-butylester
• XH0696
• MFCD06657372
• EN300-12414652
• PS-16617
• 889948-10-1
• tert-Butyl (1-(4-aminophenyl)azetidin-3-yl)carbamate

• MDL： MFCD06657372
• Inchi： 1S/C14H21N3O2/c1-14(2,3)19-13(18)16-11-8-17(9-11)12-6-4-10(15)5-7-12/h4-7,11H,8-9,15H2,1-3H3,(H,16,18)
• InChI Key： HVVRSUVDZYKWCV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CN(C2=CC=C(N)C=C2)C1

Computed Properties

• Exact Mass: 263.16337692g/mol
• Monoisotopic Mass: 263.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines